![molecular formula C19H16N4O2S2 B6567657 3-methyl-2-[({3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]-3,4-dihydroquinazolin-4-one CAS No. 1021208-94-5](/img/structure/B6567657.png)
3-methyl-2-[({3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]-3,4-dihydroquinazolin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with several functional groups. It contains a quinazolinone moiety, which is a type of heterocyclic compound. Quinazolinones are known to have various biological activities and are part of several pharmaceutical drugs . The compound also contains a methylsulfanyl group and an oxadiazole ring, both of which can significantly affect the compound’s properties and reactivity .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors like its polarity, solubility, melting point, and boiling point would need to be determined experimentally .Scientific Research Applications
- VU0614386-1 has shown promise as a potential anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Further studies are needed to elucidate its precise mechanisms and evaluate its efficacy against specific cancer types .
- The compound’s structure suggests potential interactions with neural receptors. Researchers have explored its effects on neurotransmitter systems, including dopamine and serotonin receptors. It may hold promise for treating neurodegenerative diseases, such as Parkinson’s or Alzheimer’s .
- VU0614386-1 exhibits anti-inflammatory activity by modulating specific pathways. It could be investigated as a therapeutic agent for conditions like rheumatoid arthritis, inflammatory bowel disease, or asthma .
- Some studies have examined the cardiovascular effects of VU0614386-1 . It may impact blood pressure regulation, vascular tone, or platelet aggregation. Researchers are keen to explore its potential as a cardiovascular drug .
- Preliminary data suggest that VU0614386-1 possesses antimicrobial properties. It could be evaluated against bacterial, fungal, or parasitic infections. Its unique chemical structure may offer advantages over existing antimicrobial agents .
- Researchers have used VU0614386-1 as a chemical probe to investigate biological pathways. Its interactions with specific proteins or enzymes provide insights into cellular processes. Additionally, it serves as a starting point for designing novel drug candidates .
Anticancer Research
Neurological Disorders
Anti-Inflammatory Properties
Cardiovascular Research
Antimicrobial Activity
Chemical Biology and Drug Discovery
Mechanism of Action
Future Directions
properties
IUPAC Name |
3-methyl-2-[[3-(4-methylsulfanylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N4O2S2/c1-23-18(24)14-5-3-4-6-15(14)20-19(23)27-11-16-21-17(22-25-16)12-7-9-13(26-2)10-8-12/h3-10H,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNUNLZZTPJYGDM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=CC=CC=C2N=C1SCC3=NC(=NO3)C4=CC=C(C=C4)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-2-(((3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.